Cas no 39876-33-0 (Benzothiazole,5-methoxy-2-(2-pyridinyl)-)
39876-33-0 structure
Product Name:Benzothiazole,5-methoxy-2-(2-pyridinyl)-
CAS No:39876-33-0
MF:C13H10N2OS
MW:242.296301364899
CID:322197
PubChem ID:187806
Update Time:2025-04-19
Benzothiazole,5-methoxy-2-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,5-methoxy-2-(2-pyridinyl)-
- 5-methoxy-2-pyridin-2-yl-1,3-benzothiazole
- Benzothiazole, 5-methoxy-2-(2-pyridyl)-
- methyl 2-(2-pyridinyl)-1,3-benzothiazol-5-yl ether
- SCHEMBL8050339
- 39876-33-0
- CHEMBL2269954
- DTXSID80192917
-
- Inchi: 1S/C13H10N2OS/c1-16-9-5-6-12-11(8-9)15-13(17-12)10-4-2-3-7-14-10/h2-8H,1H3
- InChI Key: UFPJZRHJGSFLKA-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CN=2)=NC2C=C(C=CC1=2)OC
Computed Properties
- Exact Mass: 242.0515
- Monoisotopic Mass: 242.051384
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.2
- XLogP3: 3
Experimental Properties
- Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 124 ºC (methanol )
- Boiling Point: 419.7°Cat760mmHg
- Flash Point: 207.6°C
- Refractive Index: 1.662
- Solubility: Very slightly soluble (0.34 g/l) (25 º C),
- PSA: 35.01
Benzothiazole,5-methoxy-2-(2-pyridinyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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